Cas no 85118-69-0 (2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane)

2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane structure
85118-69-0 structure
Product name:2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
CAS No:85118-69-0
MF:C3H6NO3P
MW:135.058401584625
CID:665210
PubChem ID:71414358

2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • 2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
    • 3,5,8-trioxa-1-aza-4-phosphabicyclo[2.2.2]octane

Computed Properties

  • Exact Mass: 135.00853005g/mol
  • Monoisotopic Mass: 135.00853005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 81.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų
  • XLogP3: 0

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